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Introduction: The Unique Position of Iridium(l) in
Homogeneous Catalysis

Iridium, a dense and rare transition metal, holds a privileged position in the field of
organometallic chemistry and homogeneous catalysis.[1] Its complexes, particularly those in
the +1 oxidation state, exhibit a remarkable breadth of reactivity that has been harnessed for a
myriad of chemical transformations, from industrial-scale production of acetic acid to the
synthesis of fine chemicals and pharmaceuticals.[2][3] Iridium(l) complexes are particularly
notable for their high activity in hydrogenation, transfer hydrogenation, and C-H activation
reactions.[2][4][5] This guide provides a detailed exploration of the core reactivity principles of
iridium(l) complexes, offering insights into the electronic and steric factors that govern their
behavior and providing practical guidance for researchers in the field.

The Electronic Heart of Reactivity: The d®
Configuration and Square Planar Geometry
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The fundamental reactivity of iridium(l) complexes is intrinsically linked to their electronic
configuration and preferred geometry. As a d® metal center, iridium(l) typically adopts a 16-
electron, square planar geometry.[2] This configuration is electronically unsaturated, leaving
two vacant coordination sites along the z-axis, perpendicular to the plane of the ligands.[6] This
inherent electronic unsaturation is the primary driving force for the characteristic reactivity of
these complexes, most notably their propensity to undergo oxidative addition.[2][7]

The d-orbitals of the iridium center, particularly the dz2 orbital which projects along the vacant
coordination axis, are poised to interact with incoming substrates.[6] This interaction involves
the donation of electron density from the substrate's bonding orbital to the metal's d-orbital and
back-donation from a filled metal d-orbital into the substrate's antibonding orbital.[6] This
synergistic electronic interplay is crucial for weakening bonds within the substrate, facilitating
their cleavage and subsequent addition to the metal center.

Core Reactivity Patterns: The Building Blocks of
Catalysis

The versatility of iridium(l) complexes stems from a series of fundamental organometallic
reactions. Understanding these core reactivity patterns is essential for designing and optimizing
catalytic systems.

Oxidative Addition: The Gateway to Higher Oxidation
States

Oxidative addition is a cornerstone of iridium(l) chemistry, wherein the metal center's oxidation
state and coordination number both increase by two.[7][8] This process transforms the 16-
electron, square planar Ir(l) complex into an 18-electron, octahedral Ir(lll) species.[8] Iridium's
greater tendency to undergo oxidative addition compared to its lighter congener, rhodium, is a
key differentiator in their respective chemistries.[2]

Mechanism and Substrate Scope:
The mechanism of oxidative addition can vary depending on the nature of the substrate.

o Concerted Mechanism: For non-polar substrates like dihydrogen (Hz) and C-H bonds, the
reaction typically proceeds through a three-centered transition state, resulting in the cis-
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addition of the two fragments to the metal center.[7][8] The reaction of Vaska's complex,
trans-[IrCI(CO)(PPhs)z], with Hz is a classic example of this concerted pathway.[7][8]

e Sn2-type Mechanism: For polar substrates like alkyl halides (e.g., CHsl), the reaction often
follows a nucleophilic attack of the electron-rich metal center on the electrophilic carbon
atom, displacing the halide which then coordinates to the metal.[9] This pathway typically
results in a trans-addition product.

e Radical Mechanism: In some cases, particularly with certain alkyl halides, a radical chain
mechanism may be operative.

The scope of substrates that undergo oxidative addition to iridium(l) complexes is vast and
includes:

Dihydrogen (Hz2)[8]

Halogens (X2)[9]

Hydrogen Halides (HX)[9]

Alkyl and Aryl Halides (R-X, Ar-X)[9][10]

C-H Bonds (in C-H activation)[2][11]

O-H and N-H Bonds

Factors Influencing Oxidative Addition:

The facility of oxidative addition is highly dependent on both the electronic and steric properties
of the iridium complex and the nature of the incoming substrate.

o Ligand Effects: Electron-donating ligands on the iridium center increase its nucleophilicity,
thereby promoting oxidative addition. Conversely, bulky ligands can sterically hinder the
approach of the substrate, slowing down the reaction.

o Substrate Bond Strength: Weaker bonds in the substrate (e.g., H-H vs. C-H) will generally
lead to faster rates of oxidative addition.
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Experimental Protocol: Monitoring Oxidative Addition by H NMR Spectroscopy
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This protocol provides a general method for observing the oxidative addition of dihydrogen to a
representative Iridium(l) complex, such as Vaska's complex.

Preparation: In a glovebox, prepare a J-Young NMR tube containing a solution of the
Iridium(l) complex (e.g., 5 mg of trans-[IrCI(CO)(PPhs)z]) in a deuterated solvent (e.g., 0.5
mL of CeDe).

Initial Spectrum: Seal the NMR tube, remove it from the glovebox, and acquire a baseline *H
NMR spectrum.

Introduction of Hz: Connect the NMR tube to a hydrogen gas line via a needle adapter.
Carefully purge the headspace with Hz gas and then pressurize the tube to ~1-4 atm of Ha.

Reaction and Monitoring: Vigorously shake the tube to ensure good gas-liquid mixing.
Immediately begin acquiring *H NMR spectra at regular intervals (e.g., every 5 minutes).

Data Analysis: Observe the disappearance of the starting material's resonances and the
appearance of new signals corresponding to the Ir(lll)-dihydride product. The hydride signals
will typically appear in the upfield region of the spectrum (e.g., -5 to -25 ppm) and will often
show coupling to the 3'P nuclei of the phosphine ligands.

Reductive Elimination: The Product-Releasing Step

Reductive elimination is the microscopic reverse of oxidative addition, where two cis-disposed
ligands on the metal center are eliminated to form a new bond, and the metal's oxidation state
and coordination number decrease by two.[12][13] This step is often the final, product-forming
step in many catalytic cycles.[3][14] For reductive elimination to occur, the two ligands to be
eliminated must be situated in a cis orientation to one another.[12]

Factors Favoring Reductive Elimination:

 Steric Crowding: Bulky ligands on the octahedral Ir(lll) intermediate can promote reductive
elimination to relieve steric strain.

o Electron-Withdrawing Ligands: Ligands that are electron-withdrawing can stabilize the more
electron-rich, lower-valent Ir(l) state, thus favoring reductive elimination.
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o Formation of Stable Products: The formation of a thermodynamically stable organic product
provides a strong driving force for the reaction.

Migratory Insertion: Carbon-Carbon and Carbon-
Heteroatom Bond Formation

Migratory insertion is a fundamental step in which an unsaturated ligand, such as an alkene or
carbon monoxide (CO), inserts into an adjacent metal-ligand bond (e.g., M-H or M-alkyl).[3][15]
This reaction is key to many carbonylation and polymerization processes.[3] The reaction
involves the migration of an anionic ligand (like a hydride or alkyl group) onto the coordinated
unsaturated ligand.[16][17]
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A notable example is the migratory insertion of CO into an Ir-alkyl bond, a key step in the
Cativa process for acetic acid synthesis.[3] This reaction forms an acyl ligand and creates a
vacant coordination site, which can then be occupied by another reactant molecule to continue
the catalytic cycle.[3]

Catalytic Applications: Iridium(l) Complexes in
Action

The fundamental reactivity patterns described above converge in various catalytic cycles,
making iridium(l) complexes powerful tools for chemical synthesis.

Hydrogenation and Transfer Hydrogenation

Iridium complexes are highly active catalysts for the hydrogenation of a wide range of
unsaturated substrates, including alkenes and ketones.[2][18] Crabtree's catalyst, [Ir((COD)
(PCys3)(py)]*, is a well-known example that is particularly effective for the hydrogenation of
sterically hindered alkenes.[2]

The catalytic cycle for hydrogenation typically involves:

Oxidative addition of Hz to the Ir(I) center to form an Ir(lll)-dihydride.

Coordination of the unsaturated substrate.

Migratory insertion of the alkene into an Ir-H bond to form an Ir(lll)-alkyl hydride.

Reductive elimination of the alkane product, regenerating the active Ir(l) catalyst.
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Transfer hydrogenation offers a convenient alternative to using high pressures of Hz gas,
instead employing hydrogen donor molecules like isopropanol or formic acid.[5][19] Iridium
complexes are exceptionally efficient in this process, often operating via a metal-ligand
cooperative mechanism.[19]

C-H Bond Activation

Direct functionalization of otherwise inert C-H bonds is a major goal in synthetic chemistry, and

iridium complexes have emerged as leading catalysts for these transformations.[2][4][11]
These reactions typically proceed through the oxidative addition of a C-H bond to the iridium
center, forming an Ir(lll)-hydrido-alkyl (or -aryl) intermediate.[4] This intermediate can then
undergo further reactions to install a new functional group at the carbon atom.
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Characterization Techniques: Elucidating Structure
and Reactivity

A suite of spectroscopic and analytical techniques is indispensable for studying the structure

and reactivity of iridium(l) complexes.
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Technique

Information Provided

Nuclear Magnetic Resonance (NMR)

1H NMR

Provides information on the proton environment,
crucial for identifying hydride ligands (upfield
region) and characterizing organic ligands.[20]
[21]

1P NMR

Essential for complexes with phosphine ligands,
providing information on ligand coordination and

complex geometry.[22]

13C NMR

Used to characterize the carbon framework of
ligands and can identify the carbon atom directly

bonded to iridium in organometallic species.[23]

Infrared (IR) Spectroscopy

Particularly useful for complexes containing CO
ligands. The C-O stretching frequency is
sensitive to the electron density at the metal
center and changes predictably upon oxidative
addition.[24]

X-ray Crystallography

Provides definitive structural information,
including bond lengths, bond angles, and overall

geometry of the complex in the solid state.[4]

Mass Spectrometry

Confirms the molecular weight of the complex
and can provide information about its

fragmentation patterns.[4]

Self-Validating Protocol Insights:

When monitoring a reaction like oxidative addition, observing correlated changes across

multiple spectroscopic techniques provides a self-validating system. For instance, in the
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reaction of Vaska's complex with Hz, one should observe:
e In the *H NMR, the appearance of a new high-field signal for the hydride ligands.

e In the 3P NMR, a shift in the phosphorus resonance, indicating a change in the electronic
environment around the iridium center.

 In the IR spectrum, a shift of the v(CO) band to a higher frequency, consistent with the
increased oxidation state of iridium (less back-bonding into the CO 1t* orbital).

Concomitant observation of these changes provides high confidence in the structural
assignment of the product.

Conclusion

The fundamental reactivity of iridium(l) complexes, rooted in their d® electronic configuration
and propensity to shuttle between the +1 and +3 oxidation states, makes them exceptionally
versatile and powerful catalysts. The interplay of oxidative addition, reductive elimination, and
migratory insertion forms the basis of numerous catalytic cycles of significant academic and
industrial importance. A thorough understanding of these core principles, coupled with the
judicious application of modern characterization techniques, is paramount for the continued
development of novel iridium-catalyzed transformations that address contemporary challenges
in chemical synthesis and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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